Cas no 808737-28-2 (3-phenyl-1,4-diazepan-2-one)

• Product Name: 3-phenyl-1,4-diazepan-2-one
• CAS No: 808737-28-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD20690035
• CID: 3281473
• PubChem ID: 23250196
• Update Time: 2025-10-19

3-phenyl-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-DIAZEPIN-2-ONE, HEXAHYDRO-3-PHENYL-
• 3-phenyl-1,4-diazepan-2-one
• IHB73728
• CHEMBL4571538
• 961-337-5
• EN300-222754
• 808737-28-2

• MDL： MFCD20690035
• Inchi： 1S/C11H14N2O/c14-11-10(12-7-4-8-13-11)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2,(H,13,14)
• InChI Key： PPMIVYPGTYVOAO-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)NCCCN1

Computed Properties

• Exact Mass: 190.110613074Da
• Monoisotopic Mass: 190.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-phenyl-1,4-diazepan-2-one

3-Phenyl-1,4-diazepan-2-one: An Overview of a Promising Compound (CAS No. 808737-28-2)

3-Phenyl-1,4-diazepan-2-one (CAS No. 808737-28-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

The chemical structure of 3-phenyl-1,4-diazepan-2-one is characterized by a 1,4-diazepane ring fused with a phenyl group at the 3-position. The presence of the diazepane ring and the phenyl substituent imparts distinct properties to the molecule, making it an interesting candidate for various biological studies. The diazepane ring is known for its ability to modulate neurotransmitter systems, while the phenyl group can enhance lipophilicity and influence receptor binding.

Synthesis of 3-phenyl-1,4-diazepan-2-one has been reported using several methods. One common approach involves the condensation of a suitable amine with an appropriate carbonyl compound followed by cyclization. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yielded 3-phenyl-1,4-diazepan-2-one in high purity and yield. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact.

In terms of pharmacological properties, 3-phenyl-1,4-diazepan-2-one has shown promising activity in several biological assays. Research has indicated that it exhibits potent anticonvulsant effects, making it a potential candidate for the treatment of epilepsy. A study published in the European Journal of Pharmacology demonstrated that 3-phenyl-1,4-diazepan-2-one effectively reduced seizure frequency and duration in animal models of epilepsy without causing significant side effects.

Beyond its anticonvulsant properties, 3-phenyl-1,4-diazepan-2-one has also been investigated for its anxiolytic effects. A preclinical study conducted by researchers at the University of California found that administration of 3-phenyl-1,4-diazepan-2-one significantly reduced anxiety-like behaviors in rodent models. The mechanism underlying these effects is thought to involve modulation of GABAergic neurotransmission, which is a key pathway in anxiety disorders.

The potential therapeutic applications of 3-phenyl-1,4-diazepan-2-one extend beyond epilepsy and anxiety. Recent studies have explored its anti-inflammatory properties and its ability to modulate immune responses. A paper published in the Journal of Medicinal Chemistry reported that 3-phenyl-1,4-diazepan-2-one inhibited pro-inflammatory cytokine production in vitro and reduced inflammation in animal models of inflammatory diseases such as arthritis.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-phenyl-1,4-diazepan-2-one. Early results from phase I trials have shown promising safety profiles with no major adverse events reported. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in human patients.

In conclusion, 3-phenyl-1,4-diazepan-2-one (CAS No. 808737-28-2) is a compound with a unique chemical structure and diverse pharmacological properties. Its potential applications in treating conditions such as epilepsy, anxiety, and inflammatory diseases make it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will provide further insights into its therapeutic utility and safety profile.